![molecular formula C14H26N2O B6071063 1-cycloheptyl-4-(isopropylamino)-2-pyrrolidinone](/img/structure/B6071063.png)
1-cycloheptyl-4-(isopropylamino)-2-pyrrolidinone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-cycloheptyl-4-(isopropylamino)-2-pyrrolidinone, also known as CPIP, is a cyclic amide compound that has shown promising results in scientific research. CPIP has been studied for its potential as a pain reliever and anti-inflammatory agent. The compound has also been investigated for its potential use in treating addiction and neurological disorders.
Mechanism of Action
1-cycloheptyl-4-(isopropylamino)-2-pyrrolidinone works by blocking the activity of certain receptors in the spinal cord that are involved in pain transmission. Specifically, 1-cycloheptyl-4-(isopropylamino)-2-pyrrolidinone blocks the activity of the N-type calcium channel, which is involved in transmitting pain signals from the nerves to the spinal cord.
Biochemical and Physiological Effects:
1-cycloheptyl-4-(isopropylamino)-2-pyrrolidinone has been shown to have a number of biochemical and physiological effects. In addition to its pain-relieving and anti-inflammatory properties, 1-cycloheptyl-4-(isopropylamino)-2-pyrrolidinone has been shown to have anxiolytic effects, meaning it can reduce anxiety. 1-cycloheptyl-4-(isopropylamino)-2-pyrrolidinone has also been shown to have anticonvulsant properties, which could make it useful in treating neurological disorders such as epilepsy.
Advantages and Limitations for Lab Experiments
One advantage of 1-cycloheptyl-4-(isopropylamino)-2-pyrrolidinone is that it has been shown to be effective in blocking pain signals in the spinal cord, making it a potential alternative to traditional pain medications such as opioids. However, one limitation of 1-cycloheptyl-4-(isopropylamino)-2-pyrrolidinone is that it has not yet been extensively studied in humans, so its safety and efficacy in humans is not yet fully understood.
Future Directions
There are several potential future directions for research on 1-cycloheptyl-4-(isopropylamino)-2-pyrrolidinone. One area of research could focus on optimizing the synthesis method for 1-cycloheptyl-4-(isopropylamino)-2-pyrrolidinone to make it more efficient and cost-effective. Another area of research could focus on exploring the potential use of 1-cycloheptyl-4-(isopropylamino)-2-pyrrolidinone in treating addiction and neurological disorders. Additionally, further studies could be conducted to better understand the safety and efficacy of 1-cycloheptyl-4-(isopropylamino)-2-pyrrolidinone in humans.
Synthesis Methods
1-cycloheptyl-4-(isopropylamino)-2-pyrrolidinone can be synthesized using a variety of methods. One common method involves the reaction of cycloheptanone with isopropylamine and sodium borohydride. The resulting product is then oxidized to form 1-cycloheptyl-4-(isopropylamino)-2-pyrrolidinone.
Scientific Research Applications
1-cycloheptyl-4-(isopropylamino)-2-pyrrolidinone has been studied extensively for its potential as a pain reliever. Studies have shown that 1-cycloheptyl-4-(isopropylamino)-2-pyrrolidinone can block pain signals in the spinal cord, making it a potential alternative to traditional pain medications such as opioids. 1-cycloheptyl-4-(isopropylamino)-2-pyrrolidinone has also been studied for its anti-inflammatory properties, which could make it useful in treating conditions such as arthritis.
properties
IUPAC Name |
1-cycloheptyl-4-(propan-2-ylamino)pyrrolidin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H26N2O/c1-11(2)15-12-9-14(17)16(10-12)13-7-5-3-4-6-8-13/h11-13,15H,3-10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CVFSCMIAFXBZQK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NC1CC(=O)N(C1)C2CCCCCC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H26N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
238.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.